Cas no 1557545-74-0 (2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde)

• Product name: 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde
• CAS No: 1557545-74-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 5462690
• PubChem ID: 83816575

2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde
• Z2732527595
• 1H-Isoindole-5-carboxaldehyde, 2,3-dihydro-2-methyl-3-oxo-

• Inchi： 1S/C10H9NO2/c1-11-5-8-3-2-7(6-12)4-9(8)10(11)13/h2-4,6H,5H2,1H3
• InChI Key： JUMSOISILRWGQB-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=O)C=CC=2CN1C

Computed Properties

• Exact Mass: 175.063328530 g/mol
• Monoisotopic Mass: 175.063328530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Molecular Weight: 175.18
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde

Comprehensive Analysis of 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde (CAS No. 1557545-74-0)

The compound 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde (CAS No. 1557545-74-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This isoindole derivative features a unique carbonyl-functionalized structure, making it a valuable intermediate in the synthesis of complex heterocyclic compounds. Researchers are particularly interested in its potential applications in drug discovery and functional materials, especially given the growing demand for novel small molecule therapeutics and organic semiconductors.

One of the most intriguing aspects of 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde is its role in medicinal chemistry. The compound's aldehyde group provides a reactive site for further derivatization, enabling the creation of diverse pharmacophores. Recent studies have explored its utility in designing kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. Additionally, its isoindole core is structurally similar to several FDA-approved drugs, highlighting its potential in bioactive molecule development.

In the realm of materials science, this compound has shown promise as a building block for organic electronic materials. Its conjugated system and electron-deficient nature make it suitable for applications in OLEDs (organic light-emitting diodes) and photovoltaic devices. With the global push toward sustainable energy solutions, researchers are investigating how 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde can contribute to next-generation organic photovoltaics and flexible electronics.

The synthesis and characterization of 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde involve advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry. These methods ensure high purity and confirm the compound's structural integrity, which is critical for its use in high-value applications. Furthermore, its stability under various conditions makes it a reliable candidate for scale-up production in industrial settings.

As the scientific community continues to explore heterocyclic chemistry, compounds like 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde are expected to play a pivotal role. Its versatility and compatibility with green chemistry principles align with the growing emphasis on environmentally friendly synthesis. Future research may focus on optimizing its catalytic applications or expanding its utility in bioconjugation techniques.

For researchers and industry professionals, understanding the properties and potential of 2-methyl-3-oxo-2,3-dihydro-1H-isoindole-5-carbaldehyde is essential. Its relevance to cutting-edge technologies and therapeutic development positions it as a compound of significant interest. As advancements in computational chemistry and high-throughput screening accelerate, the demand for such specialized intermediates is likely to increase, driving further innovation in this field.